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Compound of Interest

Compound Name: 2-Amino-4-chloro-6-nitrophenol

Cat. No.: B019034 Get Quote

Essential Safety and Handling Guide for 2-
Amino-4-chloro-6-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Amino-4-chloro-6-nitrophenol. Adherence to these procedures is essential for ensuring a

safe laboratory environment and minimizing risk. This compound is an irritant and should be

handled with care.

Hazard Summary
2-Amino-4-chloro-6-nitrophenol is classified with the following hazards:

Skin Irritation (Category 2)[1][2]

Serious Eye Irritation (Category 2A)[1][2]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[1][2]

Personal Protective Equipment (PPE)
The following table summarizes the essential personal protective equipment required when

handling 2-Amino-4-chloro-6-nitrophenol.
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PPE Category Item Specifications

Eye and Face Safety Goggles & Face Shield

Chemical splash goggles are

required.[2] A face shield

should be worn over safety

glasses when there is a risk of

splashing.

Hand Chemical-Resistant Gloves

For prolonged contact or

immersion, butyl rubber or

neoprene gloves are

recommended.[3][4] For

incidental splash contact,

nitrile gloves may be used but

should be replaced

immediately upon

contamination.[4] Always

inspect gloves for integrity

before use.

Body Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned.

Respiratory Respirator

Use a NIOSH-approved air-

purifying respirator with a P95

or P100 particulate filter if

engineering controls like a

fume hood are not available or

are insufficient to control

exposure to dust or aerosols.

[5] A full-face respirator may be

necessary in some situations.

[6]

Foot Closed-Toe Shoes

Sturdy, closed-toe shoes must

be worn at all times in the

laboratory.
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Operational Plan: Step-by-Step Handling Procedure
All handling of 2-Amino-4-chloro-6-nitrophenol should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Preparation: Before handling, ensure that all necessary PPE is worn correctly. Prepare your

workspace by laying down absorbent, disposable bench paper.

Dispensing (as a solid):

To minimize dust, do not pour the powder directly from the bottle.[7]

Use a spatula or scoop to transfer the powder in small amounts.[7]

If weighing, pre-weigh a sealed container, add the compound inside the fume hood, and

then re-weigh the sealed container outside the hood.[7][8]

During Use:

Keep containers of 2-Amino-4-chloro-6-nitrophenol tightly closed when not in use.[5]

Avoid all personal contact, including inhalation of any dust or vapors.[5]

After Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[2][5]

Decontaminate all surfaces and equipment used. Wet cleaning methods or a HEPA-

filtered vacuum are preferred for cleaning up any residual powder.[7]

Disposal Plan: Waste Management and Disposal
2-Amino-4-chloro-6-nitrophenol is considered a halogenated nitrophenol and must be

disposed of as hazardous waste. Incineration is the recommended disposal method.[9][10]

Waste Collection: All waste materials contaminated with 2-Amino-4-chloro-6-nitrophenol,
including empty containers, used gloves, and disposable labware, must be collected in a

designated and clearly labeled hazardous waste container.
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Waste Segregation: Do not mix this waste with other waste streams unless specifically

instructed to do so by your institution's environmental health and safety (EHS) office.

Spill Management:

In case of a small spill, dampen the solid material with 60-70% ethanol to prevent dust

formation.[11]

Carefully sweep or vacuum the dampened material into a suitable, sealed container for

disposal.[2]

Clean the spill area thoroughly.

Containerization: Use a chemically resistant, sealable container (e.g., a high-density

polyethylene bottle) for waste accumulation. Label the container clearly with "Hazardous

Waste" and the chemical name.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials, until it is collected by a licensed hazardous waste disposal service.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

office or a licensed professional waste disposal company.

Workflow for Handling 2-Amino-4-chloro-6-
nitrophenol
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Amino-4-chloro-6-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b019034?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

